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Compound of Interest

Compound Name: Methyl 3,4-dimethylpent-4-enoate
CAS No.: 112084-30-7
Cat. No.: B15422967
Get Quote
. J

Introduction & Retrosynthetic Analysis

Methyl 3,4-dimethylpent-4-enoate is characterized by a terminal alkene and vicinal methyl
substitution at the C3 and C4 positions. Constructing this motif via direct alkylation is
challenging due to regioselectivity issues. The Johnson-Claisen rearrangement offers a
superior disconnection, utilizing the [3,3]-sigmatropic shift to install the C3-C4 bond and the C3
stereocenter simultaneously while migrating the double bond to the terminal position.

Retrosynthetic Logic

The target molecule (

) is disconnected at the C2-C3 bond (alpha to the ester).[1]

¢ Target: Methyl 3,4-dimethylpent-4-enoate.[2]

e Precursor: (E)-2-Methylbut-2-en-1-ol (Tiglic Alcohol) + Trimethyl Orthoacetate.

e Mechanism: The reaction proceeds via an in situ generated ketene acetal, which undergoes
a concerted rearrangement.
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Reaction Scheme

The transformation involves the condensation of Tiglic Alcohol with Trimethyl Orthoacetate
(TMOA) in the presence of a weak acid catalyst, followed by thermal rearrangement.

Start:
(E)-2-Methylbut-2-en-1-ol
(Tiglic Alcohol)

Intermediate:
Mixed Orthoester
(- MeOH)

eeeeeeeeee le Product:
Methyl 3,4-dimethylpent-4-enoate

Reagent:
Trimethyl Orthoacetate
(TMOA)

Click to download full resolution via product page
Caption: Reaction pathway for the Johnson-Claisen rearrangement of Tiglic Alcohol.

Critical Process Parameters (CPP)

To achieve scalability (kg-scale), specific parameters must be controlled to drive the equilibrium
and prevent byproduct formation.
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Parameter

Specification

Scientific Rationale

Stoichiometry

1.0 eq Alcohol : 1.5-2.0 eq
TMOA

Excess TMOA acts as the
solvent and drives the initial
equilibrium toward the mixed

orthoester.[1]

Propionic Acid or Pivalic Acid

A weak acid is required to

catalyze the exchange without

Catalyst ) o
(0.5-1.0 mol%) isomerizing the double bond or
causing polymerization.[1]
High temperature is required to
overcome the activation
Temperature 135°C - 150°C

energy of the sigmatropic shift

and distill off methanol.

Methanol Removal

Continuous Distillation

CRITICAL: The reaction is
driven by Le Chatelier's
principle. Failure to remove
MeOH results in stalled

conversion.

Reaction Time

4 — 12 Hours

Dependent on the efficiency of

methanol removal.

Experimental Protocol

Materials

e (E)-2-Methylbut-2-en-1-ol (Tiglic Alcohol): >98% purity.[3]

e Trimethyl Orthoacetate (TMOA): >98%, anhydrous.[3]

e Propionic Acid: >99% (Catalyst).

e Equipment: 3-Neck Round Bottom Flask, Vigreux column (or packed column), Distillation

head with thermometer, Heating mantle/QOil bath, Magnetic stirrer or Overhead stirrer.
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Step-by-Step Methodology
Phase 1: Reactor Setup & Initiation

o Charge Reactor: In a dry 3-neck flask equipped with a magnetic stir bar, add (E)-2-
Methylbut-2-en-1-ol (1.0 equiv).

» Add Reagent: Add Trimethyl Orthoacetate (1.5 equiv) to the flask.
e Add Catalyst: Add Propionic Acid (0.01 equiv / 1 mol%).

o Assemble Distillation: Attach a Vigreux column (to prevent loss of TMOA) topped with a
distillation head and collection flask.

o Note: The boiling point of TMOA is ~108°C, while Methanol is 64.7°C. The column ensures
only Methanol distills over.

Phase 2: Reaction & Methanol Removal

o Heating: Begin heating the mixture. The internal temperature should reach 140-150°C.
« Distillation: As the reaction proceeds, Methanol will begin to distill (Head temp ~65°C).
» Monitoring: Maintain reflux/distillation until Methanol evolution ceases.

o Endpoint Control: Analyze an aliquot via GC-FID or TLC. The limiting reagent (Tiglic
Alcohol) should be <1%.

o Duration: Typically 4-8 hours depending on scale and heating efficiency.

Phase 3: Workup & Purification

o Excess Removal: Once the reaction is complete, increase the vacuum slightly or increase
temperature to distill off the excess Trimethyl Orthoacetate (bp 108°C).

o Reuse: Recovered TMOA can be dried and recycled for subsequent batches.

e Product Isolation: Perform fractional distillation under reduced pressure.
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o Target Fraction: Methyl 3,4-dimethylpent-4-enoate boils at approximately 65-70°C at 15
mmHg (estimated based on similar esters).

e Final Polish: The product is a colorless liquid.[1][4] Store under inert atmosphere
(Nitrogen/Argon) to prevent oxidation of the terminal alkene.

Quality Control & Validation
Analytical Specifications

o Appearance: Clear, colorless liquid.[1][4]
e Purity (GC): >98.0%.[3]
 Structure Confirmation (NMR):

o 1H NMR (

): Look for terminal alkene protons (singlets/fine doublets around 4.7—4.8 ppm), Methyl
ester singlet (3.6 ppm), and the characteristic vicinal methyl doublets/singlets.

o Terminal Alkene:
4.75 (br s, 1H), 4.85 (br s, 1H).

o Methyls: C3-Me (doublet), C4-Me (singlet on double bond).

Process Flow Diagram

The following diagram illustrates the equipment setup and mass flow for the synthesis.
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Raw Materials:
Tiglic Alcohol + TMOA
+ Propionic Acid

harge

Reactor (145°C)
Continuous Stirring

¢V/ap%eﬂux (TMOA) rude Mixture

Distillation Column Vacuum Distillation
(Vigreux) (Purification)
istillate (MeOH) ain Fraction

Final Product:
Methyl 3,4-dimethylpent-4-enoate
(>98% Purity)

Collection:
Methanol (Byproduct)

Click to download full resolution via product page

Caption: Process flow for the scalable synthesis of Methyl 3,4-dimethylpent-4-enoate.

Safety & Handling (HSE)
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Hazard Mitigation Strategy

TMOA and the product are flammable.[1]

Flammability
Ground all glassware. Use nitrogen blanketing.

Methanol is toxic and volatile. Ensure efficient

Methanol Toxicity
condensation and use a fume hood.

Reaction requires high heat (

Thermal Hazards C). Use silicone oil baths or heating mantles

with temperature controllers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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